![molecular formula C11H9NO B072570 2-Phenylpyridine 1-oxide CAS No. 1131-33-5](/img/structure/B72570.png)
2-Phenylpyridine 1-oxide
Overview
Description
2-Phenylpyridine 1-oxide is a chemical compound with the molecular formula C11H9NO and a molecular weight of 171.2 . It is a white to almost white powder or crystal .
Molecular Structure Analysis
The InChI code for 2-Phenylpyridine 1-oxide is1S/C11H9NO/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H
. This indicates the presence of 11 carbon atoms, 9 hydrogen atoms, and 1 nitrogen atom in the molecule. Chemical Reactions Analysis
2-Phenylpyridine, a related compound, has been used in copper-catalyzed direct o-acyloxylation reactions with carboxylic acids, including aromatic acids, cinnamic acids, and aliphatic acids, using oxygen as the terminal oxidant .Physical And Chemical Properties Analysis
2-Phenylpyridine 1-oxide is a white to almost white powder or crystal .Scientific Research Applications
Insecticidal Activity
2-Phenylpyridine derivatives have been found to exhibit significant insecticidal activity against pests such as Mythimna separata , Aphis craccivora Koch , and Tetranychus cinnabarinus . A series of novel 2-phenylpyridine derivatives containing N-phenylbenzamide moieties were designed and synthesized, showing high insecticidal activity . This suggests that 2-Phenylpyridine 1-oxide could potentially be used in the development of new insecticides.
Organic Light Emitting Diodes (OLEDs)
2-Phenylpyridine is used in the manufacturing of Organic Light Emitting Diodes (OLEDs) . OLEDs are used in various applications such as digital displays, solid-state lighting, and others. Therefore, 2-Phenylpyridine 1-oxide could potentially play a crucial role in the advancement of OLED technology.
Intermediate in Chemical Synthesis
2-Phenylpyridine is often used as an intermediate in chemical synthesis . This implies that 2-Phenylpyridine 1-oxide could also be used as an intermediate in the synthesis of various chemical compounds.
Synthesis of N-Phenylbenzamide Derivatives
2-Phenylpyridine derivatives containing N-phenylbenzamide moieties were synthesized using Suzuki–Miyaura cross-coupling, nucleophilic substitution, and amidation reactions . This suggests that 2-Phenylpyridine 1-oxide could be used in the synthesis of N-phenylbenzamide derivatives.
Palladium (II) Complexes
2-Phenylpyridine derivatives have been used in the preparation and characterization of Palladium (II) complexes . This suggests that 2-Phenylpyridine 1-oxide could potentially be used in the synthesis of Palladium (II) complexes.
Pyridine-Based Compounds
Pyridine derivatives, including 2-Phenylpyridine, exhibit various biological activities and are generally used to protect crops . They are used in the formulation of herbicides, fungicides, insecticides, and plant growth regulators . This suggests that 2-Phenylpyridine 1-oxide could potentially be used in the development of pyridine-based compounds for crop protection.
Safety and Hazards
2-Phenylpyridine 1-oxide may cause skin irritation and serious eye irritation . It may also cause respiratory irritation . It is recommended to avoid contact with skin and eyes, avoid breathing mist/vapors/spray, and not to ingest . In case of contact, it is advised to wash with plenty of soap and water .
Mechanism of Action
Target of Action
It’s known that 2-phenylpyridine and its derivatives have attracted interest as precursors to highly fluorescent metal complexes .
Mode of Action
The mode of action of 2-Phenylpyridine 1-oxide involves a Pd (II) catalyzed regioselective ortho arylation of 2-arylpyridines . This process employs diphenyliodonium chloride as an aryl source via C-H bond activation .
Biochemical Pathways
The compound is involved in the formation of highly fluorescent metal complexes , which could potentially impact various biochemical pathways.
Result of Action
The result of the action of 2-Phenylpyridine 1-oxide is the formation of highly fluorescent metal complexes . These complexes have potential value in the manufacturing of organic light-emitting diodes (OLEDs) .
properties
IUPAC Name |
1-oxido-2-phenylpyridin-1-ium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZBZERKDGUOLBE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=[N+]2[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10307097 | |
Record name | 2-Phenylpyridine N-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10307097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenylpyridine 1-oxide | |
CAS RN |
1131-33-5 | |
Record name | NSC187558 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=187558 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Phenylpyridine N-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10307097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Phenylpyridine 1-Oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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